Cas no 31431-39-7 (Mebendazole)

Mebendazole is an anthelmintic medication exhibiting potent efficacy against various nematode parasites, including Ascaris lumbricoides and Trichuris trichiura. Its high oral bioavailability and long half-life enable once-daily dosing regimens, contributing to improved patient compliance. Effective against a broad spectrum of nematodes, Mebendazole is a trusted choice for parasitic worm infections worldwide.

Mebendazole structure

Product Name:Mebendazole

CAS No:31431-39-7

MF:C₁₆H₁₃N₃O₃

MW:295.292723417282

MDL:MFCD00057872

CID:53748

PubChem ID:135727223

Update Time:2025-10-10

Mebendazole Chemical and Physical Properties

Names and Identifiers

- Mebendazole
- (5-Benzoyl-1H-benzimidazol-2-yl)carbamicacidmethylester
- (5-benzoyl-1h-benzimidazol-2-yl)-carbamicacidmethylester
- (5-benzoyl-1h-benzimidazol-2-yl)-carbamicacimethylester
- 5-benzoyl-2-benzimidazolecarbamicacimethylester
- bantenol
- besantin
- lomper
- mbdz
- 5-benzoyl-1H-benzimidazol-2-yl carbamic acid methyl ester
- 5-benzoyl-2-benzimidazolecarbamic acid methyl ester
- mebenvet
- Mebex
- methyl (5-benzoyl-1H-benzimidazol-2-yl)carbamate(SALTDATA: FREE)
- Methyl (5-benzoyl-1H-benzo[d]imidazol-2-yl)carbamate
- Methyl [5-(Benzoyl)benzimidazol-2-yl]carbamate
- noverme
- telmin
- vermox
- methyl 5-benzoylbenzimidazol-2-ylcarbamate
- 5-Benzoyl-2-benzimidazolylcarbamic acid methyl ester
- Methyl 5-benzoyl benzimidazole-2-carbamate
- BSPBio_000233
- BRD-K77987382-001-08-2
- Mebendazol (INN-Spanish)
- NCGC00021698-06
- Probes2_000149
- MEBENDAZOLE [VANDF]
- MEBENDAZOLE [ORANGE BOOK]
- Mebendazol [INN-Spanish]
- Mebendazole, United States Pharmacopeia (USP) Reference Standard
- MEBENDAZOLE [INN]
- Mebendazole,(S)
- DTXSID4040682
- DB00643
- AB00052203
- Methyl N-(5-benzoyl-2-benzimidazolyl)carbamate
- Pantelmin
- (5-Benzoyl-1H-benzimidazol-2-yl)carbamic acid methyl ester
- Mebendazole, European Pharmacopoeia (EP) Reference Standard
- KBioSS_001778
- Mebendazol
- CHEBI:6704
- SMR000036734
- W-106901
- SPBio_001442
- MEBENDAZOLE [GREEN BOOK]
- P02CA01
- V95
- AS-12272
- Telmin Equine Wormer
- methyl 5-benzoyl-1H-benzo[d]imidazol-2-ylcarbamate
- KBioGR_000712
- HSDB 3232
- MEBENDAZOLE (MART.)
- KBio2_004346
- MEBENDAZOLE (EP MONOGRAPH)
- NS00008616
- Z234895185
- SPECTRUM1501110
- NCGC00016806-07
- Oprea1_768530
- UNII-81G6I5V05I
- HMS502F13
- HMS3604N11
- methyl N-(6-benzoyl-1H-1,3-benzodiazol-2-yl)carbamate
- Telmintic Powder
- NCGC00021698-07
- MLS006011879
- Mebendazolum [INN-Latin]
- Mebendazolum (INN-Latin)
- Prestwick0_000217
- Equivurmp Plus
- Telmin Syringe Formula
- HMS1921F03
- HY-17595
- Methyl 5-benzoyl-2-benzimidazolecarbamate
- BRD-K77987382-001-06-6
- Prestwick1_000217
- NCGC00016806-13
- Tox21_110620
- Carbamic acid, (5-benzoyl-1H-benzimidazol-2-yl)-, methyl ester
- BSPBio_003178
- SR-01000003109
- MEBENDAZOLE [USAN]
- Pharmakon1600-01501110
- AKOS000539066
- BPBio1_000257
- HMS2095L15
- Sufil
- NSC 184849
- 5-Benzoyl-2-benzimidazolylcarbamicacidmethylester
- Cambridge id 5250893
- MEBENDAZOLE [USP MONOGRAPH]
- NCGC00016806-01
- MEBENDAZOLE [EP MONOGRAPH]
- MEBENDAZOLE [JAN]
- Mebendazole for system suitability
- CCG-39628
- NCGC00016806-04
- D70118
- KBio1_000751
- BIDD:GT0087
- NCGC00016806-05
- R-17635
- HMS1536H11
- Mebendazole [USAN:USP:INN:BAN:JAN]
- N-(Benzoyl-5, benzimidazolyl)-2, carbamate de methyle [French]
- IDI1_000751
- MEBENDAZOLE [USP-RS]
- AG-205/04588045
- MEBENDAZOLE [USP IMPURITY]
- A820852
- TimTec1_000869
- Prestwick3_000217
- Mebenoazole
- CAS-31431-39-7
- 2-Benzimidazolecarbamic acid, 5-benzoyl-, methyl ester (8CI)
- CPD000036734
- Methyl N-(5-benzoyl-1H-benzimidazol-2-yl)carbamate
- NCGC00016806-02
- Vermirax
- MEBENDAZOLE (USP IMPURITY)
- Spectrum2_001401
- Probes1_000013
- Methyl (6-benzoyl-1H-benzimidazol-2-yl)carbamate
- 5-Benzoyl-1H-benzimidazol-2-yl carbamic acid methyl ester;
- Mebendazole for system suitability, European Pharmacopoeia (EP) Reference Standard
- AB00052203-09
- methyl [5-(phenylcarbonyl)-1H-benzimidazol-2-yl]carbamate
- M2273
- 81G6I5V05I
- Verpanyl
- MMV003152
- KBio2_006914
- OPXLLQIJSORQAM-UHFFFAOYSA-N
- Mebendazolum
- HMS3259B11
- AB00052203_10
- EINECS 250-635-4
- MFCD00057872
- Carbamic acid, (5-benzoyl-1H-benzimidazol-2-yl)-, methyl ester (9CI)
- Tox21_110620_1
- CHEMBL685
- SR-01000003109-2
- CCRIS 4479
- MEBENDAZOLE (USP-RS)
- R 17,635
- MEBENDAZOLE (USP MONOGRAPH)
- DivK1c_000751
- HMS2090B03
- NCGC00021698-03
- MEBENDAZOLE [WHO-IP]
- BRD-K77987382-001-01-7
- 2-Benzimidazolecarbamic acid, 5-benzoyl-, methyl ester
- SCHEMBL15860
- R 17635
- N-2 (5-Benzoyl-benzimidazole) carbamate de methyle
- MEBENDAZOLE [WHO-DD]
- MEBENDAZOLE [HSDB]
- (5-Benzoyl-1H-benzimidazol-2-yl)-carbamic acid methyl ester
- Ovitelmin
- NSC-184849
- MLS000028491
- Spectrum5_001381
- SR-01000003109-3
- NCGC00021698-05
- NSC184849
- Equivurm Plus
- NCGC00021698-04
- Zhihuanqing
- NCGC00016806-09
- Spectrum4_000416
- HMS3712L15
- SBI-0051641.P002
- Mebatreat
- CBDivE_010559
- NCGC00016806-10
- Vermox (TN)
- MEBENDAZOLUM [WHO-IP]
- NC00639
- NSC-757838
- 31431-39-7
- BDBM50180753
- MEBENDAZOLE [MART.]
- C16H13N3O3
- Methyl 6-benzoyl-1H-benzimidazol-2-ylcarbamate
- SPBio_002154
- NINDS_000751
- Spectrum_001298
- Mebendazole, VETRANAL(TM), analytical standard
- SR-01000003109-10
- Vermicidin
- HMS1568L15
- HMS2092B15
- mebendazolo
- D00368
- AKOS015896232
- FT-0628180
- Spectrum3_001439
- 5-Benzoyl-2-benzimidazolecarbamic acid, methyl ester
- NCGC00016806-06
- Carbamic acid, N-(5-benzoylbenzimidazol-2-yl)-, methyl ester
- Mebendazole (JAN/USP/INN)
- Prestwick2_000217
- methyl (5-benzoyl-1H-benzimidazol-2-yl)carbamate
- Mebendazole (USAN:USP:INN:BAN:JAN)
- KBio2_001778
- Mebendazole, analytical standard, >=98% (HPLC)
- Methyl 5-benzoyl-2-benzimidazolylcarbamate
- methyl N-(6-benzoyl-1H-benzimidazol-2-yl)carbamate
- EN300-50844
- Emverm
- NCGC00016806-12
- Q422194
- N-(Benzoyl-5, benzimidazolyl)-2, carbamate de methyle
- Versid
- Mebutar
- NCGC00016806-08
- Equivrm Plus
- NSC757838
- KBio3_002398
- SY051142
- DTXCID2020682
- Mebendazole; 4030
- Prestwick_310
- FT-0628179
- CS-3974
- AC-12064
- NCGC00016806-03
- N-2 (5-Benzoyl-benzimidazole) carbamate de methyle [French]
- methyl N-[6-(benzoyl)-1H-benzimidazol-2-yl]carbamate
- s4610
- Oprea1_278237
- Methyl (6-benzoyl-1H-benzo[d]imidazol-2-yl)carbamate
- BBL008298
- DA-65310
- 1ST5546
- GTPL13427
- BRD-K77987382-001-13-2
- STK093862
- MDL： MFCD00057872
- Inchi： 1S/C16H13N3O3/c1-22-16(21)19-15-17-12-8-7-11(9-13(12)18-15)14(20)10-5-3-2-4-6-10/h2-9H,1H3,(H2,17,18,19,21)
- InChI Key： OPXLLQIJSORQAM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

Exact Mass: 295.09600
Monoisotopic Mass: 295.095691
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: nothing
Topological Polar Surface Area: 84.1

Experimental Properties

Color/Form: White to yellowish crystalline powder
Density: 1.1952 (rough estimate)
Melting Point: 288.5 ºC
Boiling Point: 436.98°C (rough estimate)
Flash Point: No data available
Refractive Index: 1.6500 (estimate)
PSA: 84.08000
LogP: 3.04520
Merck: 5768
Solubility: Soluble in formaldehyde, formic acid, glacial acetic acid and bitter almond oil, insoluble in water

Mebendazole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S36
RTECS：EY8600000
Hazardous Material Identification：
Toxicity：LD50 orally: >80 mg/kg in sheep; >40 mg/kg in mice, rats and chickens (Van Gelder)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22

Mebendazole Customs Data

Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Mebendazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80555-5mg	Mebendazole	31431-39-7	98.0%	5mg	¥170	2021-05-07
MedChemExpress	HY-17595-10mM*1mLinDMSO	Mebendazole	31431-39-7	99.87%	10mM*1mLinDMSO	￥500	2023-07-26
MedChemExpress	HY-17595-500mg	Mebendazole	31431-39-7	99.87%	500mg	￥400	2024-05-25
MedChemExpress	HY-17595-1g	Mebendazole	31431-39-7	99.87%	1g	￥500	2024-05-25
S e l l e c k ZHONG GUO	S4610-100mg	Mebendazole	31431-39-7	99.99%	100mg	¥573.3	2023-09-15
S e l l e c k ZHONG GUO	S4610-500mg	Mebendazole	31431-39-7	99.99%	500mg	¥1040.13	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M111946-25g	Mebendazole	31431-39-7		25g	¥533.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M111946-5g	Mebendazole	31431-39-7		5g	¥175.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M111946-250mg	Mebendazole	31431-39-7		250mg	¥51.90	2023-09-02
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JM2523-25g	Mebendazole	31431-39-7	≥98%	25g	￥480.00 元	2023-09-15

Mebendazole Suppliers

Amadis Chemical Company Limited

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(CAS:31431-39-7)Mebendazole

Order Number:A820852

Stock Status:in Stock

Quantity:1kg/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:12

Price ($):268.0/157.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:31431-39-7)methyl 5-benzoylbenzimidazole-2-carbamate

Order Number:LE3026;LE12491;LE3291174

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:43

Price ($):discuss personally

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

(CAS:31431-39-7)Mebendazole

Order Number:LE136

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

Price ($):negotiated

Email:617971708@qq.com

Mebendazole Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Mebendazole Related Literature

1. Crystal engineering approach to improve the solubility of mebendazole

Jia-Mei Chen,Zi-Zhou Wang,Chuan-Bin Wu,Song Li,Tong-Bu Lu CrystEngComm 2012 14 6221
2. Development and validation of a non-aqueous capillary electrophoresis method for simultaneous estimation of mebendazole and levamisole hydrochloride in compound mebendazole tablets

Lina Xu,Feng Luan,Falian Hu,Huitao Liu,Yuan Gao Anal. Methods 2013 5 762
3. Molecular modelling of mebendazole polymorphs as a potential colchicine binding site inhibitor

Ahmed A. Al-Karmalawy,Muhammad Khattab New J. Chem. 2020 44 13990
4. A simplified ultrasound-assisted cloud-point extraction method coupled with high performance liquid chromatography for residue analysis of benzimidazole anthelmintics in water and milk samples

Yanawath Santaladchaiyakit,Supalax Srijaranai Anal. Methods 2012 4 3864
5. Rational design, supramolecular synthesis and solid state characterization of two bicomponent solid forms of mebendazole

Eduardo L. Gutiérrez,Agustín A. Godoy,Griselda E. Narda,Javier Ellena CrystEngComm 2020 22 6559

Related Categories

31431-39-7 (Mebendazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:31431-39-7)Mebendazole

Purity:99%/99%

Quantity:1kg/500g

Price ($):268.0/157.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:31431-39-7)methyl 5-benzoylbenzimidazole-2-carbamate

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Cas no 31431-39-7 (Mebendazole)

Mebendazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Mebendazole Security Information

Mebendazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Mebendazole Pricemore >>

Mebendazole Suppliers

Mebendazole Spectrogram

Mebendazole Related Literature

Related Categories

31431-39-7 (Mebendazole) Related Products